Cas no 344324-13-6 (4(1H)-Pyrimidinone,1-aminotetrahydro-2-thioxo-)

• Product Name: 4(1H)-Pyrimidinone,1-aminotetrahydro-2-thioxo-
• CAS No: 344324-13-6
• MF: C₄H₇N₃OS
• MW: 145.182878732681
• CID: 302490
• PubChem ID: 12585405
• Update Time: 2025-04-19

4(1H)-Pyrimidinone,1-aminotetrahydro-2-thioxo- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone,1-aminotetrahydro-2-thioxo-
• 4(1H)-Pyrimidinone,1-aminotetrahydro-2-thioxo-(9CI)
• 344324-13-6
• 1-Amino-2-thioxotetrahydropyrimidin-4(1H)-one

• Inchi： 1S/C4H7N3OS/c5-7-2-1-3(8)6-4(7)9/h1-2,5H2,(H,6,8,9)
• InChI Key： UCZWWTUKMZWCLB-UHFFFAOYSA-N
• SMILES： S=C1NC(CCN1N)=O

Computed Properties

• Exact Mass: 145.03111
• Monoisotopic Mass: 145.03098303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 90.4Ų

Experimental Properties

• PSA: 58.36